Cas no 1567899-73-3 (3,5-dimethyl-4-(2S)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 3,5-dimethyl-4-(2S)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole
• CAS No: 1567899-73-3
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6585107
• PubChem ID: 83128350
• Update Time: 2025-06-20

3,5-dimethyl-4-(2S)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-4-(2S)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole
• AKOS021449811
• 3,5-dimethyl-4-[(2S)-oxiran-2-yl]-1-(propan-2-yl)-1H-pyrazole
• 1567899-73-3
• EN300-1828941

• Inchi： 1S/C10H16N2O/c1-6(2)12-8(4)10(7(3)11-12)9-5-13-9/h6,9H,5H2,1-4H3/t9-/m1/s1
• InChI Key： OJGXOYORWIYJLU-SECBINFHSA-N
• SMILES： O1C[C@@H]1C1C(C)=NN(C(C)C)C=1C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3,5-dimethyl-4-(2S)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole

Introduction to 3,5-dimethyl-4-(2S)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole (CAS No. 1567899-73-3)

3,5-dimethyl-4-(2S)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole, identified by its CAS number 1567899-73-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and therapeutic potential. The presence of an oxiran functional group and a propan-2-yl side chain in its molecular structure endows it with unique chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The pyrazole core is a heterocyclic aromatic compound characterized by a five-membered ring containing two nitrogen atoms. Pyrazoles have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The substitution patterns on the pyrazole ring can significantly influence its pharmacological effects, making it a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in the development of chiral compounds in pharmaceutical research. The enantiomeric purity of a molecule can critically affect its biological activity and pharmacokinetic profile. The specific configuration of the (2S)-oxiran group in 3,5-dimethyl-4-(2S)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole suggests that this compound may exhibit stereoselective interactions with biological targets, which could be crucial for its therapeutic efficacy. This aspect has prompted researchers to explore its potential as a chiral building block in the synthesis of enantiomerically pure drugs.

The 3,5-dimethyl substituents on the pyrazole ring contribute to the steric and electronic properties of the molecule, influencing its reactivity and binding affinity. These substituents can modulate the compound's interaction with enzymes and receptors, potentially enhancing its biological activity or selectivity. Additionally, the propan-2-yl side chain introduces additional conformational flexibility, which may be exploited to optimize drug-like properties such as solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules with biological targets with high accuracy. These tools have been instrumental in designing and optimizing compounds like 3,5-dimethyl-4-(2S)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole for specific therapeutic applications. By leveraging these technologies, scientists have been able to identify potential lead compounds for further experimental validation.

The synthesis of 3,5-dimethyl-4-(2S)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole presents unique challenges due to its complex stereochemistry. The stereoselective formation of the (2S)-oxiran group requires careful control over reaction conditions to ensure high enantiomeric purity. Techniques such as asymmetric synthesis and chiral auxiliaries have been employed to achieve this goal. The development of efficient synthetic routes is essential for scaling up production and conducting further biological evaluations.

Current research in medicinal chemistry focuses on identifying novel scaffolds that combine multiple pharmacophores into a single molecule. The structural features of 3,5-dimethyl-4-(2S)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole make it an attractive candidate for such efforts. Its ability to interact with multiple targets simultaneously could lead to the discovery of next-generation therapeutics with improved efficacy and reduced side effects.

The potential applications of this compound are broad and span across various therapeutic areas. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. Additionally, its chiral nature could make it useful in developing antiviral agents targeting specific viral proteases. Further preclinical studies are needed to fully elucidate its pharmacological profile and therapeutic potential.

The chemical diversity inherent in 3,5-dimethyl-4-(2S)-oxiran-2-yl-1-(propan - 2 - yl) - 1 H - pyrazole also makes it a valuable scaffold for structure-based drug design. By modifying specific functional groups or substituents, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify novel lead compounds for drug development.

The role of natural product-inspired chemistry in medicinal research cannot be overstated. Many bioactive molecules have been derived from natural products or their analogs due to their inherent structural complexity and biological relevance. The structural motifs present in 3 , 5 - dimethyl - 4 - ( 2 S ) - oxiran - 2 - yl - 1 - ( propan - 2 - yl ) - 1 H - pyrazole bear resemblance to those found in certain natural products known for their pharmacological effects. This connection underscores the importance of exploring natural product derivatives as sources of novel bioactive compounds.

In conclusion,3 , 5 - dimethyl - 4 - ( 2 S ) - oxiran - 2 - yl - 1 - ( propan - 2 - yl ) - 1 H - pyrazole (CAS No. 1567899 –73–3) represents a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of functional groups , stereochemistry , and bioactivity makes it a compelling candidate for further investigation . As computational methods continue to advance , researchers will be better equipped to design , synthesize , and evaluate such complex molecules , ultimately accelerating the discovery of new therapeutics .